2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(3,4-dimethylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C28H25N3O4S/c1-4-34-21-13-10-19(11-14-21)29-24(32)16-36-28-30-25-22-7-5-6-8-23(22)35-26(25)27(33)31(28)20-12-9-17(2)18(3)15-20/h5-15H,4,16H2,1-3H3,(H,29,32)
• InChI Key: UROICZJZDUOJLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=C(C=C4)C)C)OC5=CC=CC=C53
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol
• CAS No.: 902897-76-1

Description

The compound 2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide features a benzofuropyrimidinone core fused with a pyrimidine ring and substituted with a 3,4-dimethylphenyl group at position 3. A sulfanyl (-S-) linker connects the core to an acetamide group bearing a 4-ethoxyphenyl substituent. This structure combines electron-rich aromatic systems (ethoxy and methyl groups) with a thioether bridge, which may influence solubility, metabolic stability, and target binding.

Biological Activity

The compound 2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide is a complex organic molecule that has garnered attention due to its potential biological activities. Characterized by a unique structural arrangement that includes a benzofuro-pyrimidine core and a sulfonamide moiety, this compound may exhibit diverse pharmacological properties. This article reviews its synthesis, biological activities, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{25}N_3O_3S$ with a molecular weight of approximately 467.6 g/mol. The structural complexity of this compound suggests potential interactions with various biological targets.

Synthesis

The synthesis of this compound involves multiple steps that require careful control over reaction conditions to ensure high yield and purity. Synthetic methods include:

• Formation of the benzofuro-pyrimidine core through cyclization reactions.
• Introduction of the sulfonamide moiety , which is crucial for its biological activity.
• Substitution reactions to attach the ethoxyphenyl group.

Anticancer Properties

Research indicates that compounds with similar structural motifs often exhibit significant anticancer activities. For instance, derivatives of thieno[3,2-d]pyrimidines have shown promising results against various cancer cell lines. In vitro studies suggest that this compound may inhibit cell proliferation in cancer cell lines, potentially making it a candidate for further pharmacological studies .

Antimicrobial Activity

Compounds containing sulfonamide groups are known for their broad-spectrum antimicrobial effects. Preliminary evaluations suggest that 2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide may exhibit similar properties. In vitro tests using agar diffusion methods have indicated effectiveness against Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa, with minimum inhibitory concentration (MIC) values comparable to established antibiotics .

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Key Features	Biological Activity
4-Oxo-thieno[2,3-d]pyrimidine	C₁₁H₈N₂O₂S	Thieno ring structure	Anticancer properties
Benzothiazole derivatives	Varies	Contains thiazole ring	Antimicrobial activity
Sulfonamide derivatives	Varies	Sulfonamide functional group	Broad-spectrum antibacterial effects

The structural uniqueness of 2-{[3-(3,4-dimethylphenyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide sets it apart from other compounds in terms of potential therapeutic applications.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds within the same class:

• Antitumor Activity : A study evaluated similar benzofuro-pyrimidine derivatives against human lung cancer cell lines (A549, HCC827). Results indicated significant cytotoxic effects at low concentrations .
• Antimicrobial Studies : Another study focused on the antimicrobial properties of structurally related compounds, demonstrating efficacy against various pathogens with detailed MIC assays .

Comparison with Similar Compounds

Table 1: Structural Comparison of Target Compound and Analogues

Compound Name	Core Structure	Substituents (Position 3)	Acetamide Substituent	Key Features	Reference
Target Compound	Benzofuro[3,2-d]pyrimidinone	3,4-Dimethylphenyl	4-Ethoxyphenyl	Sulfanyl linker, fused oxygen heterocycle
2-{[3-(4-Ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Benzothieno[2,3-d]pyrimidinone	4-Ethoxyphenyl	4-Methylphenyl	Sulfur-containing core (vs. oxygen), hexahydro ring
PTQ-03 (Quinazolinone derivative)	Quinazolin-4(3H)-one	4-Ethoxyphenyl	2,3-Dimethylphenyl	Thioxo group at position 2
VUF10474 (CXCR3 antagonist)	Pyrido[2,3-d]pyrimidinone	4-Ethoxyphenyl	Pyridin-3-ylmethyl	Fluorinated phenyl, nonpeptidic
2-(2,4-Dioxo-3-phenyl-[1]benzofuro[3,2-d]pyrimidin-1-yl)acetamide	Benzofuro[3,2-d]pyrimidinone	Phenyl	Unsubstituted acetamide	Dioxo modification at positions 2,4

Key Observations :

• Core Heterocycle: The benzofuropyrimidinone core (target compound) differs from benzothieno () and pyrido () analogs in electronic properties. The oxygen atom in benzofuropyrimidinone may enhance polarity compared to sulfur in benzothieno derivatives .
• Substituent Effects : Ethoxy and methyl groups on aromatic rings are common across analogs, suggesting their role in modulating lipophilicity and target interactions. For example, 4-ethoxyphenyl groups in PTQ-03 and VUF10474 correlate with enhanced bioactivity .

Bioactivity and Functional Correlations

Table 2: Bioactivity of Structurally Related Compounds

Compound Class	Bioactivity	Mechanism/Application	Key Structural Determinants	Reference
Quinazolinone derivatives (PTQ-03, NTQ-01)	Anticonvulsant (NTQ-01), antimicrobial (PTQ-03)	Inhibition of neuronal excitability, microbial enzyme targeting	Thioxo group, ethoxyphenyl substituent
Benzothieno[2,3-d]pyrimidinones	Unspecified (structural analogs)	Hypothesized kinase inhibition	Hexahydro ring, methylphenyl groups
CXCR3 antagonists (VUF10474)	Chemokine receptor antagonism	Anti-inflammatory, autoimmune therapy	Pyridin-3-ylmethyl, fluorinated aryl
Benzofuropyrimidinones ()	Not reported	Potential anticancer targets	Dioxo modification, phenyl substituent

Key Findings :

• Anticonvulsant Activity: NTQ-01 (a quinazolinone analog) demonstrated potent anticonvulsant effects, attributed to its thioxo group and ethoxyphenyl substitution .
• Receptor Antagonism : VUF10474’s pyridin-3-ylmethyl and fluorinated aryl groups enhance binding to CXCR3, highlighting the importance of aromatic substituents in receptor interactions .
• Structural Predictors : Compounds with ethoxyphenyl or methylphenyl groups (e.g., PTQ-03, target compound) may share bioactivity profiles due to similar hydrophobicity and steric effects .

Physicochemical and Pharmacokinetic Considerations

• Solubility : The ethoxy group in the target compound may improve aqueous solubility compared to methyl or isopropyl analogs (e.g., ’s 4-isopropylphenyl derivative) .
• Metabolic Stability : Sulfanyl linkers are less prone to oxidative metabolism than thioether or ester linkages in related compounds (e.g., ’s dioxo derivative) .
• Lumping Strategy: Structural similarities (e.g., benzofuro vs.